Cas no 22531-20-0 (Naphthalene,6-ethyl-1,2,3,4-tetrahydro-)

Naphthalene,6-ethyl-1,2,3,4-tetrahydro- structure
22531-20-0 structure
Product Name:Naphthalene,6-ethyl-1,2,3,4-tetrahydro-
CAS No:22531-20-0
MF:C12H16
MW:160.255443572998
CID:274648
PubChem ID:31189
Update Time:2025-04-19

Naphthalene,6-ethyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,6-ethyl-1,2,3,4-tetrahydro-
    • 6-Ethyl-1,2,3,4-tetrahydronaphthalene
    • 6-Ethyltetraline
    • 6-Aethyl-1,2,3,4-tetrahydro-naphthalin
    • 6-ethyl-1,2,3,4-tetrahydro-naphthalene
    • 6-Ethyltetralin
    • 6-Ethyltetraline1000µg
    • Naphthalene,6-ethyl-1,2,3,4-tetrahydro
    • DLHGUEXPTGUBGR-UHFFFAOYSA-N
    • 22531-20-0
    • 6-ethyl-1, 2, 3, 4-tetrahydronaphthalene
    • FT-0731487
    • InChI=1/C12H16/c1-2-10-7-8-11-5-3-4-6-12(11)9-10/h7-9H,2-6H2,1H
    • 1,2,3,4-tetrahydro-6-ethylnaphthalene
    • Naphthalene, 6-ethyl-1,2,3,4-tetrahydro-
    • 6-Ethyl-1,2,3,4-tetrahydronaphthalene #
    • DTXSID20177046
    • AKOS006273349
    • Inchi： 1S/C12H16/c1-2-10-7-8-11-5-3-4-6-12(11)9-10/h7-9H,2-6H2,1H3
    • InChI Key： DLHGUEXPTGUBGR-UHFFFAOYSA-N
    • SMILES： C1CC2C=C(CC)C=CC=2CC1

Computed Properties

  • Exact Mass: 160.12500
  • Monoisotopic Mass: 160.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4.1

Experimental Properties

  • Density: 0.9632
  • Melting Point: -70°C
  • Boiling Point: 246.18°C (estimate)
  • Flash Point: 103.2°C
  • Refractive Index: 1.5414
  • PSA: 0.00000
  • LogP: 3.12780

Naphthalene,6-ethyl-1,2,3,4-tetrahydro- Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Naphthalene,6-ethyl-1,2,3,4-tetrahydro- Production Method

Production Method 1

581-42-0 581-42-0
65051-83-4 65051-83-4
496-11-7 496-11-7
573-98-8 573-98-8
569-41-5 569-41-5
527-53-7 527-53-7
575-41-7 575-41-7
767-59-9 767-59-9
620-14-4 620-14-4
2131-42-2 2131-42-2
22531-20-0 22531-20-0
27133-93-3 27133-93-3
3296-50-2 3296-50-2
4175-53-5 4175-53-5
493-02-7 493-02-7
5325-97-3 5325-97-3
2039-89-6 2039-89-6
629-59-4 629-59-4
1120-21-4 1120-21-4
2234-75-5 2234-75-5
Reaction Conditions
1.1 Reagents: Dodecane ,  Decane ,  Tridecane ,  Pentadecane ,  Hydrogen Catalysts: Ruthenium ;  134.1 bar; 3.25 h, 157.6 bar, rt → 305 °C
Reference
An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons
Genuino, Homer C.; Muizebelt, Inouk; Heeres, Andre; Schenk, Niels J.; Winkelman, Jos G. M.; et al, Green Chemistry, 2019, 21(14), 3802-3806

Naphthalene,6-ethyl-1,2,3,4-tetrahydro- Raw materials

Naphthalene,6-ethyl-1,2,3,4-tetrahydro- Preparation Products

Naphthalene,6-ethyl-1,2,3,4-tetrahydro- Related Literature

  • 1. 537. The reduction of β-alkylnaphthalenes
    A. S. Bailey,J. C. Smith,C. M. Staveley J. Chem. Soc. 1956 2731
  • 2. 658. Carcinogenic nitrogen compounds. Part IX. The use of aminotetralins for the synthesis of dibenzacridines and related compounds
    Ng. Ph. Buu-Ho?,Pierre Jacquignon J. Chem. Soc. 1951 2964

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